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Compound of Interest

Compound Name: Hexachloropropene

Cat. No.: B155961 Get Quote

Application Notes and Protocols for
Hexachloropropene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of

hexachloropropene. Adherence to these protocols is critical to minimize risks associated with

this hazardous chemical.

Chemical and Physical Properties
Hexachloropropene is a colorless to light yellow liquid.[1][2] It is important to be aware of its

physical and chemical properties to handle it safely.
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Property Value Reference

Molecular Formula C3Cl6 [2]

Molecular Weight 248.75 g/mol [1][2]

Appearance
Clear colorless to light yellow

liquid
[1][2][3]

Boiling Point 209-210 °C [1][2][4]

Melting Point -73 °C [1][4]

Density 1.765 g/cm³ at 25°C [1][2]

Vapor Density 8.59 (Air = 1.0) [1]

Solubility in Water Insoluble [3][4]

Solubility in other solvents
Soluble in carbon tetrachloride,

ethanol, and diethyl ether
[2]

Hazard Identification and Health Effects
Hexachloropropene is a hazardous substance that can cause severe health effects.[5] It is

classified as acutely toxic and an irritant.[1]

Summary of Health Hazards:

Inhalation: Harmful if inhaled, may cause respiratory irritation.[1][6] High exposure can lead

to a build-up of fluid in the lungs (pulmonary edema), which is a medical emergency.[5]

Symptoms can include coughing, shortness of breath, burning sensation, wheezing, and

laryngitis.[1][5]

Skin Contact: Causes skin irritation and burns.[1][5] Can be absorbed through the skin,

increasing overall exposure.[5]

Eye Contact: Causes serious eye irritation and burns.[1][5]

Ingestion: Highly toxic and may be fatal if ingested.[3]
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Other Symptoms: High exposure can cause headache, dizziness, nausea, and vomiting.[1]

[5] It may also affect the liver and kidneys.[5]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

hexachloropropene to prevent exposure.[7] PPE should be selected based on the potential

for exposure and the specific tasks being performed.[8]

PPE Category Specifications Rationale

Eye and Face Protection

Face shield and safety glasses

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][9]

To protect against splashes

and vapors that can cause

serious eye irritation and

burns.[1][5]

Skin Protection

Chemical-resistant gloves

(solvent-resistant) and a

complete protective suit.[1][5]

Gloves must be inspected

before use and disposed of

properly after contamination.[1]

To prevent skin contact, which

can cause irritation, burns, and

systemic toxicity through

absorption.[1][5]

Respiratory Protection

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges should be

used as a backup to

engineering controls. If a

respirator is the sole means of

protection, a full-face supplied

air respirator is required.[1]

To protect against inhalation of

harmful vapors that can cause

respiratory irritation and

systemic toxicity.[1][6]

Engineering Controls and Safe Handling Protocols
Engineering controls are the most effective way to reduce exposure to hexachloropropene.[5]

Engineering Controls Protocol
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Ventilation: All handling of hexachloropropene must be conducted in a well-ventilated area.

[9] Operations should be enclosed where possible, and local exhaust ventilation should be

used at the site of chemical release to minimize vapor concentrations in the work area.[5] A

general good ventilation rate is typically 10 air changes per hour.[6]

Emergency Equipment: Eye wash fountains and emergency showers must be readily

available in the immediate work area.[5][6]

General Handling Protocol
Training: All personnel must be trained on the proper handling and storage of

hexachloropropene before working with the substance.[5]

Avoid Contact: Avoid contact with skin and eyes and inhalation of vapor or mist.[1]

Hygiene Practices: Wash hands thoroughly after handling and before breaks.[1][6] Do not

eat, drink, or smoke in areas where hexachloropropene is handled.[9][10]

Clothing: Contaminated work clothes should be laundered by individuals who have been

informed of the hazards.[5] Remove and wash contaminated clothing before reuse.[6]

Storage Procedures
Proper storage of hexachloropropene is crucial to prevent accidental release and maintain its

stability.

Storage Protocol
Container: Store in a tightly closed, original container.[1][5][6] Containers that have been

opened must be carefully resealed and kept upright to prevent leakage.[1]

Location: Store in a cool, dry, and well-ventilated area.[1][5][9] The storage area should be

locked up.[1][6]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents (e.g., perchlorates, peroxides, nitrates), strong reducing agents, many amines,

nitrides, azo/diazo compounds, alkali metals, and epoxides.[1][3][4][5]
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Labeling: Ensure all containers are clearly labeled with the contents.[11]

Emergency Procedures
In the event of a spill, leak, or exposure, the following emergency procedures must be followed

immediately.

Spill and Leak Response Protocol
Evacuation: Evacuate all non-essential personnel from the spill area.[5] Isolate the spill or

leak area for at least 50 meters (150 feet) for liquids.[3]

Ventilation: Ensure the area is well-ventilated.[5]

Containment: Stop the flow of material if it can be done without risk.[6] Dike the spilled

material to prevent spreading.[6]

Absorption: Cover the spill with a dry, inert absorbent material such as dry lime, sand, or

soda ash.[5]

Collection: Collect the absorbed material and place it into suitable, closed containers for

disposal as hazardous waste.[5][9]

Decontamination: Wash the spill area after clean-up is complete.[5]

First Aid Measures Protocol
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][9]

Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected skin with

large amounts of soap and water.[5] Seek medical attention if irritation occurs.[6]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do so.[6] Seek immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[1][9] Call a doctor or Poison Control Center immediately.[9]

Waste Disposal
Hexachloropropene and any contaminated materials must be disposed of as hazardous

waste in accordance with all applicable local, state, and federal regulations.[5][6]

Waste Disposal Protocol
Containerization: Collect waste in sealed, compatible containers that are clearly labeled with

their contents.[11]

Labeling: Do not label containers as "hazardous waste" initially, but list the contents clearly.

An official hazardous waste label will be applied by environmental health and safety

personnel.[11]

Segregation: Keep different types of chemical waste separate. For example, flammable and

corrosive wastes should be accumulated separately.[11]

Pickup: Contact your institution's environmental health and safety department for pickup and

disposal.[12]

Diagrams
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General Handling Workflow for Hexachloropropene

Preparation

Handling

Post-Handling

Ensure personnel are trained on hazards and procedures

Inspect and don appropriate PPE (gloves, safety glasses, lab coat)

Verify engineering controls (fume hood, emergency equipment) are functional

Weigh or measure hexachloropropene in a ventilated enclosure

Transfer chemical carefully, avoiding splashes

Perform experiment within the fume hood

Decontaminate work surfaces

Dispose of waste in labeled, sealed containers

Doff and dispose of contaminated PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: General Handling Workflow for Hexachloropropene
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Emergency Spill Response for Hexachloropropene

Spill Occurs

Evacuate non-essential personnel

Don appropriate PPE (respirator, chemical suit, gloves)

Ensure area is well-ventilated

Contain the spill with absorbent dikes

Cover spill with inert absorbent material (sand, lime)

Collect absorbed material into a sealed, labeled waste container

Decontaminate the spill area

Dispose of waste through EHS

Click to download full resolution via product page

Caption: Emergency Spill Response for Hexachloropropene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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